Cas no 1021054-64-7 (N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide)

• Product Name: N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide
• CAS No: 1021054-64-7
• MF: C₂₄H₂₅ClN₄O₃S
• MW: 484.998303174973
• CID: 5894829
• PubChem ID: 42111338
• Update Time: 2025-05-24

N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide
• N-(4-chlorobenzyl)-N-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridine-3-sulfonamide
• VU0636294-1
• SR-01000921156
• F5120-0002
• AKOS016399695
• 1021054-64-7
• SR-01000921156-1

• Inchi： 1S/C24H25ClN4O3S/c25-21-10-8-20(9-11-21)18-29(33(31,32)23-7-4-12-26-17-23)19-24(30)28-15-13-27(14-16-28)22-5-2-1-3-6-22/h1-12,17H,13-16,18-19H2
• InChI Key： IUVBCGWCGBGQEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC(N1CCN(C2C=CC=CC=2)CC1)=O)S(C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 484.1335895g/mol
• Monoisotopic Mass: 484.1335895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.2Ų

Additional information on N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide

Research Briefing on N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide (CAS: 1021054-64-7)

The compound N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide (CAS: 1021054-64-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a pyridine-3-sulfonamide core linked to a 4-phenylpiperazine moiety via an oxoethyl bridge. This configuration is believed to contribute to its high affinity for specific biological targets, particularly those involved in neurological and inflammatory pathways. Preliminary in vitro assays have demonstrated promising activity against a range of protein kinases and G-protein-coupled receptors (GPCRs), suggesting its potential as a multi-target therapeutic agent.

One of the most notable advancements in the study of this compound is its synthesis optimization. Researchers have developed a more efficient and scalable synthetic route, which has facilitated further pharmacological evaluation. The improved synthesis involves a key step of coupling the pyridine-3-sulfonamide derivative with the 4-phenylpiperazine moiety under mild conditions, yielding the target compound with high purity and yield. This methodological progress has enabled larger-scale production for preclinical studies.

In terms of pharmacological activity, recent in vivo studies have explored the compound's efficacy in animal models of neurodegenerative diseases and chronic inflammation. For instance, in a rodent model of Parkinson's disease, the compound exhibited neuroprotective effects by modulating dopaminergic signaling pathways. Additionally, its anti-inflammatory properties were observed in models of rheumatoid arthritis, where it significantly reduced pro-inflammatory cytokine levels. These findings underscore its potential as a dual-action therapeutic agent.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its binding affinity and selectivity. Molecular docking simulations have revealed that the sulfonamide group plays a pivotal role in forming hydrogen bonds with active site residues of target proteins, while the phenylpiperazine moiety enhances lipophilicity and membrane permeability. These insights are invaluable for the design of next-generation analogs with improved pharmacokinetic profiles.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed in future studies. Current research efforts are focused on optimizing the compound's physicochemical properties through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate its translation into clinical trials.

In conclusion, N-[(4-chlorophenyl)methyl]-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide represents a promising candidate for the treatment of neurological and inflammatory disorders. Its unique structural and pharmacological attributes, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable lead compound for further drug development. Continued research in this area is expected to yield significant contributions to the field of medicinal chemistry and therapeutic innovation.